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Flavonoids
Flavonoids are a class of plant secondary metabolites widely distributed in fruits, vegetables, and other plants. They play significant roles in various aspects such as protecting plants from environmental stresses, contributing to the coloration of flowers, and possessing potential health benefits for humans. These compounds exhibit a wide range of bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. Structurally, flavonoids consist of a 15-carbon backbone with four rings (C6-C3-C6), often featuring multiple hydroxyl groups, which contribute to their diverse biological activities. Due to these beneficial effects, they are increasingly being explored in the development of functional foods, dietary supplements, and pharmaceuticals aimed at improving human health and well-being.

8-O-methylated flavonoids
Flavones
Flavonoid-7-O-glycosides
Flavonoid O-glycosides
O-methylated flavonoids
Flavonoid-7-O-glucuronides
Flavans
Flavonoid glycosides
8-prenylated flavanones
8-prenylated flavones
7-O-methylated flavonoids
Flavonoid-3-O-glycosides
Biflavonoids and polyflavonoids
Pyranoflavonoids
4'-O-methylated flavonoids
Flavonols
Flavanonols
Hydroxyflavonoids
Anthocyanidins
6-prenylated flavones
3'-O-methylated flavonoids
Flavonoid O-glucuronides
Catechin gallates
Anthocyanidin-3-O-glycosides
Flavonoid 8-C-glycosides
3'-prenylated flavanones
Flavonoid-8-O-glucuronides
Flavan-3-ols
6-O-methylated flavonoids
Epigallocatechins
Flavanones
3-O-methylated flavonoids
Catechins
Flavonoid C-glycosides
Flavonoid 3-O-p-coumaroyl glycosides
3'-prenylated flavones
2'-O-methylated flavonoids
Flav-3-enes
Anthocyanidin-5-O-glycosides
8-prenylated flavans
Furanoflavones
5-O-methylated flavonoids
3-prenylated flavones
2'-prenylated flavans
6-prenylated flavanones
Flavonoid-8-O-glycosides
7-hydroxyflavonoids
Rotenoid O-glycosides
Flavonoid-3-O-glucuronides
Aurone O-glycosides
Furanoflavonoids and dihydrofuranoflavonoids
2'-prenylated flavones
Leucoanthocyanidins
3'-prenylated flavans
3-sulfated flavonoids
Flavan-4-ols
Sulfated flavonoids
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